Cas no 1526988-33-9 (UDP-a-L-Rha Sodium Salt)

• Product Name: UDP-a-L-Rha Sodium Salt
• CAS No: 1526988-33-9
• MF: C₁₅H₂₂N₂Na₂O₁₆P₂
• MW: 594.266048908234
• CID: 4742965
• Update Time: 2025-07-23

UDP-a-L-Rha Sodium Salt Chemical and Physical Properties

Names and Identifiers

• UDP 5'-diphospho-a-L-rhamnose
• UDP-a-L-Rha Sodium Salt
• UDP-a-L-Rha
• UDP-α-L-Rhamnose
• UDP-α-L-rhamnose disodium salt

• Inchi： 1S/C15H24N2O16P2.2Na/c1-5-8(19)10(21)12(23)14(30-5)32-35(27,28)33-34(25,26)29-4-6-9(20)11(22)13(31-6)17-3-2-7(18)16-15(17)24;;/h2-3,5-6,8-14,19-23H,4H2,1H3,(H,25,26)(H,27,28)(H,16,18,24);;/q;2*+1/p-2
• InChI Key： UZNAKFWKNKLVBT-UHFFFAOYSA-L
• SMILES： P(=O)(O[H])(OP(=O)([O-])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C(N=C(C([H])=C2[H])[O-])=O)O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])O[H])O[H].[Na+].[Na+]

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

UDP-a-L-Rha Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on UDP-a-L-Rha Sodium Salt

Introduction to UDP-α-L-Rha Sodium Salt (CAS No. 1526988-33-9)

UDP-α-L-Rhamnose Sodium Salt, chemically designated as UDP-α-L-Rha Sodium Salt (CAS No. 1526988-33-9), is a specialized nucleotide sugar derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound plays a crucial role in various biological pathways, particularly in the synthesis of glycoproteins, glycolipids, and other carbohydrate-containing biomolecules. Its unique structure and functionality make it a valuable tool for studying carbohydrate metabolism and exploring potential therapeutic applications.

The chemical structure of UDP-α-L-Rha Sodium Salt consists of an uridine diphosphate (UDP) moiety linked to α-L-rhamnose, a pentose sugar. The sodium salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and laboratory experiments. This compound is particularly notable for its involvement in the biosynthesis of rhamnose-containing oligosaccharides, which are essential components of cell surface carbohydrates and mucins.

In recent years, UDP-α-L-Rha Sodium Salt has been extensively studied for its potential applications in drug development. One of the most promising areas is its use in the synthesis of glycosylated proteins, which are critical for various biological functions, including immune response and cell signaling. Researchers have leveraged this compound to create novel glycoproteins with enhanced stability and bioavailability, which could lead to more effective therapeutic agents.

Moreover, UDP-α-L-Rha Sodium Salt has shown promise in the field of cancer research. Studies have indicated that alterations in glycosylation patterns are frequently observed in tumor cells, making them potential targets for therapeutic intervention. By using UDP-α-L-Rha Sodium Salt as a substrate, scientists can investigate the mechanisms underlying these changes and develop strategies to modulate carbohydrate metabolism in cancer cells. This approach has opened new avenues for developing targeted therapies that could improve patient outcomes.

Another significant area of research involves the use of UDP-α-L-Rha Sodium Salt in bacterial infection studies. Certain bacteria utilize rhamnose-based structures on their cell surfaces to evade the host immune system. By studying how these structures are synthesized using UDP-α-L-Rha Sodium Salt, researchers aim to identify novel targets for antibiotics or vaccines that could disrupt bacterial pathogenicity. This research is particularly relevant in the context of rising antibiotic resistance, where innovative strategies are needed to combat infectious diseases.

The synthesis and purification of UDP-α-L-Rha Sodium Salt (CAS No. 1526988-33-9) require specialized techniques due to its complex structure. Advanced enzymatic methods and chemical modifications are often employed to achieve high yields and purity levels. These processes are critical for ensuring that the compound is suitable for downstream applications, such as structural biology studies or drug formulation.

In conclusion, UDP-α-L-Rha Sodium Salt is a multifaceted compound with significant implications in both basic science and drug development. Its role in carbohydrate metabolism, glycoprotein synthesis, and bacterial infection studies underscores its importance as a research tool and potential therapeutic agent. As our understanding of biological pathways continues to evolve, compounds like UDP-α-L-Rha Sodium Salt will undoubtedly play a pivotal role in advancing medical science and improving human health.